Cas no 1503994-06-6 (1,1-difluoro-2,4-dimethylpentan-2-amine)

• Product Name: 1,1-difluoro-2,4-dimethylpentan-2-amine
• CAS No: 1503994-06-6
• MF: C₇H₁₅F₂N
• MW: 151.197509050369
• CID: 6297124
• PubChem ID: 80604431
• Update Time: 2025-06-18

1,1-difluoro-2,4-dimethylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2,4-dimethylpentan-2-amine
• EN300-1932641
• AKOS019170898
• 1503994-06-6

• Inchi： 1S/C7H15F2N/c1-5(2)4-7(3,10)6(8)9/h5-6H,4,10H2,1-3H3
• InChI Key： VZYHSHFFCIYRIN-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(C)C)N)F

Computed Properties

• Exact Mass: 151.11725581g/mol
• Monoisotopic Mass: 151.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2,4-dimethylpentan-2-amine

Introduction to 1,1-Difluoro-2,4-dimethylpentan-2-amine (CAS No. 1503994-06-6)

1,1-Difluoro-2,4-dimethylpentan-2-amine, with the CAS number 1503994-06-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its difluoro substitution and the presence of two methyl groups, which confer it distinct physical and chemical properties.

The molecular formula of 1,1-difluoro-2,4-dimethylpentan-2-amine is C₇H₁₅F₂N, and its molecular weight is approximately 153.18 g/mol. The compound is a colorless liquid at room temperature and exhibits low solubility in water but is highly soluble in organic solvents such as ethanol and dichloromethane. These properties make it a versatile reagent for various chemical reactions and synthetic processes.

In the realm of pharmaceutical research, 1,1-difluoro-2,4-dimethylpentan-2-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1,1-difluoro-2,4-dimethylpentan-2-amine exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further optimized for therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential as a drug candidate, 1,1-difluoro-2,4-dimethylpentan-2-amine has also been investigated for its use in materials science. The presence of fluorine atoms imparts unique electronic and physical properties to the compound, making it suitable for applications in polymer synthesis and surface modification. A 2023 study published in Advanced Materials highlighted the use of 1,1-difluoro-2,4-dimethylpentan-2-amine as a monomer for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers have potential applications in coatings, adhesives, and electronic devices.

The synthesis of 1,1-difluoro-2,4-dimethylpentan-2-amine involves several well-established chemical reactions. One common approach is the nucleophilic substitution of a suitable precursor molecule followed by reduction to form the amine functionality. The difluoro substitution can be achieved through selective fluorination reactions using reagents such as diethylaminosulfur trifluoride (DAST). The synthetic route can be optimized to achieve high yields and purity levels, making it feasible for large-scale production.

Safety considerations are an essential aspect of working with any chemical compound. While 1,1-difluoro-2,4-dimethylpentan-2-amine is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling and storage to ensure safety.

In conclusion, 1,1-difluoro-2,4-dimethylpentan-2-amine (CAS No. 1503994-06-6) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.